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Compound of Interest

Compound Name: Butyl Benzoate

Cat. No.: B1668117 Get Quote

In the intricate world of fragrance formulation, the longevity and stability of a scent are

paramount. Fixatives play a crucial role in anchoring volatile aromatic compounds, ensuring a

fragrance's character endures over time. Among the various synthetic fixatives available, butyl
benzoate and benzyl benzoate are two commonly utilized aromatic esters. This guide provides

a detailed comparison of their performance as fragrance fixatives, supported by available data

and established experimental protocols relevant to researchers, scientists, and professionals in

drug development and perfumery.

Physicochemical Properties and Their Impact on
Fixation
The efficacy of a fixative is intrinsically linked to its physical and chemical properties. A lower

vapor pressure and higher boiling point generally correlate with a slower evaporation rate,

which is a key characteristic of a good fixative.[1] These properties allow the fixative to retard

the evaporation of more volatile fragrance components.[2][3]
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Property Butyl Benzoate Benzyl Benzoate References

CAS Number 136-60-7 120-51-4 [4][5]

Molecular Formula C₁₁H₁₄O₂ C₁₄H₁₂O₂ [6][7]

Molecular Weight 178.23 g/mol 212.24 g/mol [6][7]

Boiling Point 249 - 251 °C 323 - 324 °C [7][8]

Vapor Pressure 0.022 mmHg @ 25 °C
~0.000224 mmHg @

25 °C
[8][9]

Flash Point 106.11 °C 147 - 158 °C [6][10][11]

Solubility

Insoluble in water;

Soluble in alcohol and

oils.[12]

Insoluble in water;

Soluble in alcohol,

chloroform, ether, and

oils.[7]

Odor Profile

Mild, fruity, and

balsamic with subtle

ambergris and woody

undertones.[4][13]

Faintly sweet, mild

balsamic aroma with

subtle floral and fruity

nuances.[14][15]

Reported Longevity Data not available
> 300 hours on a

smelling strip.[14]

Performance as Fragrance Fixatives: A Comparative
Overview
Both butyl benzoate and benzyl benzoate are recognized for their roles as fixatives, solvents,

and blenders in fragrance compositions.[4][5][16] They are valued for their ability to dissolve

other fragrance ingredients and to prolong the scent's presence.[17][18]

Benzyl Benzoate:

Benzyl benzoate is a well-established and widely used fragrance fixative.[5][15] Its very low

vapor pressure and high boiling point contribute significantly to its effectiveness in reducing the

volatility of other aromatic compounds.[7][9] It is particularly effective in anchoring floral and
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oriental fragrance notes.[15] Its mild, sweet, and balsamic odor profile allows it to blend

seamlessly into a wide range of fragrance families without significantly altering the intended

scent.[14] Furthermore, its excellent solvency makes it invaluable for dissolving crystalline

musks and other challenging raw materials.[14] One source indicates that benzyl benzoate can

last for over 300 hours on a smelling strip, highlighting its persistence.[14]

Butyl Benzoate:

Butyl benzoate is also utilized as a fixative, modifier, and blender in perfumery.[4] It possesses

a mild, pleasant fruity, and balsamic aroma with hints of ambergris and woodsy notes, making it

a versatile ingredient.[4][13] Its solvent properties are also beneficial for homogenizing

fragrance mixtures.[13] While specific quantitative data on its longevity as a fixative is not as

readily available as for benzyl benzoate, its physicochemical properties, particularly its boiling

point of over 249°C, suggest a good potential for enhancing fragrance duration.[8] It is

described as helping to deeply bind scents in various applications, prolonging the sensory

experience.[17]

Experimental Protocols for Evaluating Fixative
Performance
To objectively compare the efficacy of butyl benzoate and benzyl benzoate as fragrance

fixatives, a combination of instrumental and sensory analysis methods should be employed.

Instrumental Analysis: Headspace Gas
Chromatography-Mass Spectrometry (GC-MS)
This technique is ideal for quantifying the reduction in the evaporation rate of volatile fragrance

compounds in the presence of a fixative.

Objective: To measure the concentration of volatile fragrance compounds in the headspace

above a sample over time, with and without the addition of butyl benzoate or benzyl benzoate.

Methodology:

Sample Preparation:
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Prepare three sets of a model fragrance solution containing a mixture of representative

top, middle, and base note compounds in a suitable solvent (e.g., ethanol).

To the first set (control), add no fixative.

To the second set, add a predetermined concentration (e.g., 5% w/w) of butyl benzoate.

To the third set, add the same concentration (e.g., 5% w/w) of benzyl benzoate.

Headspace Sampling:

Place a precise volume of each solution onto a suitable substrate (e.g., filter paper or skin

mimic) within a sealed headspace vial.

Equilibrate the vials at a constant temperature (e.g., 32°C to simulate skin temperature) for

a specific duration.

At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8 hours), collect a sample of the

headspace vapor using a gas-tight syringe or an automated headspace sampler.

GC-MS Analysis:

Inject the collected headspace sample into a GC-MS system.

Use an appropriate GC column and temperature program to separate the individual

fragrance compounds.

Identify and quantify each compound based on its mass spectrum and retention time.

Data Analysis:

Plot the concentration of each volatile fragrance compound in the headspace as a function

of time for all three sets.

A slower decay in the concentration of volatile compounds in the samples containing the

fixatives, compared to the control, indicates a positive fixative effect. The relative

performance of butyl benzoate and benzyl benzoate can be determined by comparing

their respective curves.
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Experimental Workflow: Headspace GC-MS Analysis of Fragrance Fixatives

Sample Preparation

Headspace Sampling

Instrumental Analysis

Data Analysis & Comparison

Prepare Model Fragrance

Control (No Fixative) Add Butyl Benzoate Add Benzyl Benzoate

Apply to Substrate in Vial

Equilibrate at Constant Temp

Collect Headspace Vapor at Time Intervals

Inject into GC-MS

Separate, Identify, and Quantify Compounds

Plot Concentration vs. Time

Compare Evaporation Rates
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Logical Relationships in Sensory Panel Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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